Cas no 90389-95-0 (N-(3-iodobenzyl)propan-1-amine)

• Product Name: N-(3-iodobenzyl)propan-1-amine
• CAS No: 90389-95-0
• MF: C₁₀H₁₄IN
• MW: 275.129334926605
• CID: 1954269
• PubChem ID: 485405
• Update Time: 2025-06-22

N-(3-iodobenzyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-iodobenzyl)propan-1-amine
• Benzenemethanamine, 3-iodo-N-propyl-
• A1-19825
• SCHEMBL2037464
• 90389-95-0
• CHEMBL1182785
• DTXSID00238124
• DTXCID20160615
• [(3-IODOPHENYL)METHYL](PROPYL)AMINE
• N-[(3-iodophenyl)methyl]propan-1-amine

• Inchi： 1S/C10H14IN/c1-2-6-12-8-9-4-3-5-10(11)7-9/h3-5,7,12H,2,6,8H2,1H3
• InChI Key： LEPFIZCLEIWUJS-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CNCCC

Computed Properties

• Exact Mass: 275.01710Da
• Monoisotopic Mass: 275.01710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on N-(3-iodobenzyl)propan-1-amine

Professional Introduction to N-(3-iodobenzyl)propan-1-amine (CAS No. 90389-95-0)

N-(3-iodobenzyl)propan-1-amine is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 90389-95-0, has garnered considerable attention due to its potential applications in synthetic chemistry, drug development, and biomolecular interactions. The presence of an iodine substituent on the benzyl group enhances its reactivity, making it a valuable intermediate in various organic transformations.

The compound’s molecular structure, consisting of a propan-1-amine backbone linked to a 3-iodobenzyl moiety, facilitates its use in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the synthesis of pharmaceuticals and agrochemicals. The iodine atom’s electrophilic nature allows for efficient participation in such transformations, improving yields and selectivity.

Recent advancements in the field have highlighted the utility of N-(3-iodobenzyl)propan-1-amine in the development of novel bioactive molecules. Researchers have leveraged its reactivity to introduce aryl or heteroaryl groups into larger scaffolds, leading to the discovery of compounds with promising biological activities. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation.

The role of N-(3-iodobenzyl)propan-1-amine in medicinal chemistry extends beyond simple intermediates. Its ability to serve as a building block for more complex structures has enabled the synthesis of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further optimization. The compound’s compatibility with various functional groups ensures that it can be incorporated into diverse molecular frameworks, enhancing its versatility.

In addition to its synthetic applications, N-(3-iodobenzyl)propan-1-amine has found utility in materials science. Its incorporation into polymers and coatings can impart specific properties such as enhanced adhesion or chemical resistance. The iodine substituent also allows for post-polymerization modifications, enabling tailored functionalities. These attributes make it a valuable asset in developing advanced materials for industrial applications.

The safety and handling of N-(3-iodobenzyl)propan-1-amine are critical considerations in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to ensure safe handling. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of appropriate personal protective equipment. These measures align with best practices in chemical research and industrial processes.

The future prospects of N-(3-iodobenzyl)propan-1-amine are promising, with ongoing research exploring new methodologies and applications. Innovations in catalysis and reaction optimization continue to expand its utility, making it an indispensable tool for chemists and pharmacologists alike. As the demand for specialized chemicals grows, compounds like this will play an increasingly important role in advancing scientific discovery and technological development.